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Compound of Interest

Compound Name: SGI-7079

Cat. No.: B610817 Get Quote

This technical support center provides guidance to researchers, scientists, and drug

development professionals on addressing solubility challenges with the Axl inhibitor, SGI-7079.

The following information is presented in a question-and-answer format to directly address

common issues encountered during experimental work.

Frequently Asked Questions (FAQs)
Q1: I'm having trouble dissolving SGI-7079. What is the recommended solvent?

A1: SGI-7079 is sparingly soluble in aqueous solutions and ethanol.[1][2] The recommended

solvent for preparing stock solutions is dimethyl sulfoxide (DMSO).[1][3][4][5] It is crucial to use

fresh, anhydrous DMSO as it is hygroscopic, and absorbed moisture can significantly reduce

the solubility of the compound.[1][3]

Q2: What is the maximum solubility of SGI-7079 in DMSO?

A2: The reported solubility of SGI-7079 in DMSO varies slightly between suppliers but is

generally high. Reported values include ≥ 34 mg/mL, 91 mg/mL, 84 mg/mL, and 30 mg/mL.[1]

[3][4][5] It is recommended to consult the datasheet provided by your specific supplier for the

most accurate information for your batch.

Q3: My SGI-7079 precipitated out of solution when I diluted my DMSO stock in aqueous media

for my cell culture experiment. What should I do?
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A3: This is a common issue with hydrophobic compounds like SGI-7079. Here are several

troubleshooting steps you can take:

Lower the final DMSO concentration: Many cell lines can tolerate low percentages of DMSO,

typically up to 0.5%. However, higher concentrations can be toxic. Aim for the lowest

effective concentration of both SGI-7079 and DMSO in your final culture medium.[6]

Use a gentle mixing technique: When diluting the DMSO stock, add it to the aqueous media

dropwise while gently vortexing or swirling to facilitate dispersion and prevent localized high

concentrations that can lead to precipitation.

Pre-warm the media: Warming the cell culture media to 37°C before adding the SGI-7079
stock solution can sometimes improve solubility.

Consider alternative formulation strategies: For in vivo studies or if precipitation persists in

vitro, you may need to use a different formulation. Some reported formulations include using

carriers like carboxymethylcellulose sodium (CMC-NA) or a mixture of solvents such as

DMSO, PEG300, and Tween-80 in saline.[1][3][4]

Q4: Can I use sonication to help dissolve SGI-7079?

A4: Yes, sonication can be a useful technique to aid in the dissolution of SGI-7079, particularly

if you observe particulate matter after initial mixing.[4] However, it is important to use a bath

sonicator and to sonicate for short periods to avoid heating and potential degradation of the

compound.

Data Presentation: SGI-7079 Solubility
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Solvent Reported Solubility Source

DMSO ≥ 34 mg/mL (74.64 mM) [3]

DMSO 91 mg/mL (199.76 mM) [1][2]

DMSO 84 mg/mL (184.4 mM) [4]

DMSO 30 mg/mL [5]

Water Insoluble [1][2]

Ethanol Insoluble [1][2]

DMF 30 mg/mL [5]

DMSO:PBS (pH 7.2) (1:3) 0.25 mg/mL [5]

Note: Solubility can vary between batches. Always refer to the certificate of analysis provided

by your supplier.

Experimental Protocols
Protocol 1: Preparation of SGI-7079 Stock Solution in
DMSO

Materials: SGI-7079 powder, anhydrous DMSO, sterile microcentrifuge tubes.

Procedure: a. Equilibrate the SGI-7079 vial to room temperature before opening to prevent

condensation of moisture. b. Weigh the desired amount of SGI-7079 powder in a sterile

microcentrifuge tube. c. Add the appropriate volume of anhydrous DMSO to achieve the

desired stock concentration (e.g., 10 mM). d. Vortex the solution thoroughly until the powder

is completely dissolved. Gentle warming in a 37°C water bath or brief sonication can be used

to aid dissolution if necessary. e. Aliquot the stock solution into smaller volumes to avoid

repeated freeze-thaw cycles. f. Store the stock solution at -20°C or -80°C for long-term

storage.[7]

Protocol 2: Dilution of SGI-7079 Stock Solution in Cell
Culture Media
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Materials: SGI-7079 DMSO stock solution, pre-warmed (37°C) cell culture medium.

Procedure: a. Thaw the SGI-7079 stock solution at room temperature. b. Vortex the stock

solution gently to ensure it is fully dissolved. c. In a sterile tube, add the required volume of

pre-warmed cell culture medium. d. While gently vortexing the medium, add the required

volume of the SGI-7079 stock solution dropwise to the side of the tube. e. Continue to mix

gently for a few seconds to ensure homogenous distribution. f. Immediately add the final

working solution to your cells. Do not store the diluted solution for extended periods.

Visualizations
SGI-7079 Mechanism of Action: Axl Signaling Pathway
SGI-7079 is a selective inhibitor of the Axl receptor tyrosine kinase.[3] Upon binding of its

ligand, Gas6, Axl dimerizes and autophosphorylates, activating downstream signaling

pathways such as PI3K/Akt and Ras/MEK/Erk, which promote cell proliferation, survival, and

migration.[8][9][10] SGI-7079 competitively binds to the ATP-binding site of Axl, preventing its

phosphorylation and subsequent downstream signaling.[3]
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Caption: SGI-7079 inhibits the Gas6/Axl signaling pathway.

Experimental Workflow: Troubleshooting SGI-7079
Precipitation
This workflow outlines the logical steps to address precipitation issues when preparing SGI-
7079 working solutions for in vitro experiments.
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Caption: Workflow for troubleshooting SGI-7079 insolubility.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b610817?utm_src=pdf-body-img
https://www.benchchem.com/product/b610817?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. selleckchem.com [selleckchem.com]

3. medchemexpress.com [medchemexpress.com]

4. SGI-7079 | FLT | c-Met/HGFR | c-RET | TAM Receptor | Src | TargetMol [targetmol.com]

5. caymanchem.com [caymanchem.com]

6. researchgate.net [researchgate.net]

7. SGI-7079 Datasheet DC Chemicals [dcchemicals.com]

8. Therapeutic Targeting of the Gas6/Axl Signaling Pathway in Cancer - PMC
[pmc.ncbi.nlm.nih.gov]

9. AXL kinase as a novel target for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]

10. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [SGI-7079 Technical Support Center: Troubleshooting
Insolubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610817#troubleshooting-sgi-7079-insolubility-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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